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Compound of Interest

Compound Name: Fosfosal

Cat. No.: B1673571

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fosfosal, also known as 2-carboxyphenyl phosphate or salicylic acid phosphate, is a valuable
substrate for the study of phosphatase kinetics.[1][2][3] It is particularly useful for assaying acid
phosphatase activity. The enzymatic hydrolysis of Fosfosal by a phosphatase yields salicylic
acid and an inorganic phosphate group. The production of salicylic acid can be quantified
colorimetrically, providing a direct measure of enzyme activity. This application note provides
detailed protocols for using Fosfosal to determine phosphatase kinetics and presents relevant
data in a structured format.

The core principle of this assay is the enzymatic cleavage of the phosphate group from
Fosfosal. The resulting salicylic acid can be complexed with iron (111) chloride to produce a
colored product, which can be measured spectrophotometrically. This allows for the
determination of initial reaction velocities at various substrate concentrations, which is essential
for calculating key kinetic parameters such as the Michaelis constant (Km) and the maximum
velocity (Vmax).

Reaction Principle

The enzymatic reaction and subsequent detection step are outlined below. Phosphatase
catalyzes the hydrolysis of Fosfosal into salicylic acid and inorganic phosphate. The reaction is
then stopped, and the amount of salicylic acid produced is determined.
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1. Reagent Preparation
(Buffer, Fosfosal, Enzyme, Stop Solution)

3. Set Up Enzyme Reactions
(Varying [Fosfosal])

2. Prepare Salicylic Acid 4. Incubate at Optimal
Standard Curve Temperature and Time

5. Stop Reaction
(e.g., add NaOH)

6. Develop Color
(Add Iron (1) Chloride)

7. Measure Absorbance

8. Data Analysis
(Calculate Km and Vmax)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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